molecular formula C9H10O4 B3044594 5-Ethyl-2,3-dihydroxybenzoic acid CAS No. 100245-32-7

5-Ethyl-2,3-dihydroxybenzoic acid

Cat. No.: B3044594
CAS No.: 100245-32-7
M. Wt: 182.17 g/mol
InChI Key: DNIUGLPAZRMKLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Ethyl-2,3-dihydroxybenzoic acid (5-Et-2,3-DHBA) is a substituted derivative of 2,3-dihydroxybenzoic acid (2,3-DHBA), a compound widely recognized for its role in microbial metabolism and bioactive applications. Structurally, it features hydroxyl groups at the 2- and 3-positions of the benzene ring and an ethyl substituent at the 5-position.

2,3-DHBA itself is biosynthesized in bacteria such as Aerobacter aerogenes (now classified as Klebsiella aerogenes) via the enzyme isochorismate pyruvate-hydrolase, which hydrolyzes isochorismic acid to produce 2,3-dihydro-2,3-dihydroxybenzoic acid, a precursor to 2,3-DHBA .

Properties

CAS No.

100245-32-7

Molecular Formula

C9H10O4

Molecular Weight

182.17 g/mol

IUPAC Name

5-ethyl-2,3-dihydroxybenzoic acid

InChI

InChI=1S/C9H10O4/c1-2-5-3-6(9(12)13)8(11)7(10)4-5/h3-4,10-11H,2H2,1H3,(H,12,13)

InChI Key

DNIUGLPAZRMKLG-UHFFFAOYSA-N

SMILES

CCC1=CC(=C(C(=C1)O)O)C(=O)O

Canonical SMILES

CCC1=CC(=C(C(=C1)O)O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The dihydroxybenzoic acid family includes several isomers and derivatives with varying substituents. Below is a comparative analysis of 5-Et-2,3-DHBA with key analogs:

Table 1: Structural and Functional Comparison of Dihydroxybenzoic Acid Derivatives

Compound Name Substituent Positions Molecular Weight (g/mol) Key Biological Activities Applications/Research Findings
2,3-Dihydroxybenzoic acid 2,3-OH 154.12 Iron chelation, antimicrobial synergy Used with nisin to inhibit MRSA biofilms
3,4-Dihydroxybenzoic acid 3,4-OH 154.12 Antioxidant, anti-inflammatory Studied for neuroprotective effects
5-Ethyl-2,3-DHBA 2,3-OH; 5-Et 182.21* Hypothesized enhanced lipophilicity Limited direct studies; structural analog research inferred
2,5-Dihydroxybenzoic acid 2,5-OH 154.12 Matrix for MALDI-MS, mild antioxidant Analytical chemistry applications

*Calculated based on 2,3-DHBA’s molecular weight + ethyl group (–H₂).

Key Differences and Implications

This property could improve its efficacy in antimicrobial formulations, though direct evidence is lacking. In contrast, 2,3-DHBA’s polar hydroxyl groups favor aqueous solubility, making it suitable for in vitro applications, such as biofilm inhibition when combined with nisin .

Biological Activity: 2,3-DHBA: Demonstrated synergy with bacteriocins (e.g., nisin) against methicillin-resistant Staphylococcus aureus (MRSA) biofilms . Its iron-chelating properties may also disrupt bacterial iron metabolism. 3,4-DHBA (Protocatechuic acid): Known for antioxidant activity via radical scavenging, with applications in food preservation and nutraceuticals.

Synthetic and Natural Occurrence :

  • 2,3-DHBA is a well-characterized microbial metabolite, while 5-Et-2,3-DHBA is less commonly reported in natural systems. Its ethyl substituent may arise from alkylation during synthetic modification or specialized microbial pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.